Cas no 1806998-40-2 (Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate)

• Product Name: Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate
• CAS No: 1806998-40-2
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4860259
• Update Time: 2025-05-26

Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-8(16)4-7-6(12)3-5(10(13)14)9(11)15-7/h3,10H,2,4H2,1H3
• InChI Key： CIIGZIAQFOKMKO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(CC(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate

Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate

Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate, with the CAS number 1806998-40-2, is a complex organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of bromine, fluorine, and difluoromethyl substituents introduces unique electronic and steric properties, making it a valuable molecule for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the potential of Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate in drug discovery. Researchers have focused on its ability to act as a precursor for bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The bromine atom at position 2 of the pyridine ring is particularly reactive, facilitating nucleophilic substitutions that can lead to diverse structural modifications. This property has been exploited in the synthesis of analogs with enhanced pharmacokinetic profiles.

The difluoromethyl group at position 3 introduces additional fluorine atoms, which are known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. Fluorinated compounds are increasingly sought after in medicinal chemistry due to their ability to modulate receptor interactions without significantly altering molecular size. The fluorine atom at position 5 further contributes to the compound's electronic diversity, potentially influencing its reactivity and selectivity in biological systems.

From a synthetic perspective, Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate can be prepared via a multi-step process involving halogenation, alkylation, and acetylation reactions. The use of palladium-catalyzed cross-coupling reactions has emerged as a promising strategy for constructing similar compounds with high efficiency and precision. These methods not only enhance the scalability of synthesis but also pave the way for exploring related structures with tailored functionalities.

In terms of applications, this compound has shown promise in agrochemical research as well. Its ability to inhibit key enzymes involved in plant growth regulation has led to investigations into its potential as a herbicide or plant growth regulator. Additionally, its role as an intermediate in the synthesis of more complex molecules underscores its importance in chemical synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate with greater accuracy. Molecular docking studies have revealed potential binding modes with various protein targets, providing insights into its mechanism of action. These findings have inspired further experimental validation to confirm its bioactivity and explore its therapeutic potential.

Moreover, the environmental impact of this compound has been a topic of interest. Studies on its degradation pathways under different conditions have provided valuable information for assessing its eco-toxicological profile. Understanding how Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate interacts with environmental systems is crucial for ensuring sustainable chemical practices.

In conclusion, Ethyl 2-bromo-3-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS No: 1806998-40-2) stands out as a multifaceted compound with applications spanning synthetic chemistry, pharmacology, and agrochemicals. Its unique structure and reactivity continue to drive innovative research directions, making it a subject of ongoing interest in both academic and industrial settings.